Cas no 35225-28-6 ( )
structure
Product Name:
CAS No:35225-28-6
MF:C10H15NS2
MW:213.362799882889
CID:920051
PubChem ID:314172
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-anilinoethylsulfanyl)ethanethiol
- DTXSID70310724
- 35225-28-6
- NSC231417
- NSC-231417
-
-
- Inchi： 1S/C10H15NS2/c12-7-9-13-8-6-11-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2
- InChI Key： DGPQVWMNPBIUDQ-UHFFFAOYSA-N
- SMILES： S(CCS)CCNC1C=CC=CC=1
Computed Properties
- Exact Mass: 213.06475
- Monoisotopic Mass: 213.065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Density: 1.144
- Boiling Point: 371.4°C at 760 mmHg
- Flash Point: 178.4°C
- Refractive Index: 1.621
- PSA: 12.03
- LogP: 2.83450
Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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